2,6-Bis(acrylamido)pyridine

• IUPAC Name: N-[6-(prop-2-enoylamino)pyridin-2-yl]prop-2-enamide
• InChI: InChI=1S/C11H11N3O2/c1-3-10(15)13-8-6-5-7-9(12-8)14-11(16)4-2/h3-7H,1-2H2,(H2,12,13,14,15,16)
• InChI Key: DYFKVBQGIGQYCJ-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)NC1=NC(=CC=C1)NC(=O)C=C
• Molecular Formula: C11H11N3O2
• Molecular Weight: 217.22 g/mol

Description

2,6-Bis(acrylamido)pyridine is a chemical compound with the molecular formula C11H11N3O2. It has an average mass of 217.224 Da and a monoisotopic mass of 217.085129 Da.

Molecular Structure Analysis

The molecular structure of 2,6-Bis(acrylamido)pyridine has been analyzed in several studies. For instance, one study noted that the amide side chains in 2,6-bis(acylamino)pyridines are slightly twisted with respect to the pyridine ring.

Scientific Research Applications

Molecularly Imprinted Polymers

2,6-Bis(acrylamido)pyridine has been used as a functional monomer in molecular imprinting applications. It can form multiple hydrogen bonds with a specific target molecule, mimicking the hydrogen bonds between nucleotide bases. This property allows for the creation of molecularly imprinted polymers with specific molecular memories. These polymers have shown higher affinity for certain template molecules, like alloxan and barbiturates, demonstrating their potential in selective molecular recognition (Yano et al., 1998).

Poly(thioether amide)s Synthesis

The compound has been instrumental in synthesizing poly(thioether amide)s containing pyridine moieties. These polymers, formed by the polyaddition of 2,6-bis(acrylamido)pyridine with various dithiols, are notable for their high refractive index and ability to form transparent, tough films. They demonstrate the potential of 2,6-bis(acrylamido)pyridine in creating materials with unique optical properties (Oikawa et al., 1993).

Fluorescent Imprinted Polymers

Another application of 2,6-bis(acrylamido)pyridine is in the creation of fluorescent imprinted polymers. A polymer prepared using this compound for cyclobarbital imprinting exhibited not only selective binding but also an enhancement of fluorescence intensity. This suggests its utility as a selective fluorescence probe (Kubo et al., 2003).

Chemosensor Development

2,6-Bis(acrylamido)pyridine has also been employed in chemosensor development. For instance, 2,6-bis(2-benzimidazolyl)pyridine, a derivative, has been used for the detection of fluoride ions. This application showcases the potential of 2,6-bis(acrylamido)pyridine derivatives in chemical sensing and detection technologies (Chetia & Iyer, 2008).

Catalyst Systems for Polymerization

The compound has been used in developing catalyst systems for atom transfer radical polymerization of (meth)acrylate monomers. Iron(II) complexes with 2,6-bis[(imino)ethyl]pyridine-Schiff base ligands have shown effectiveness in mediating this polymerization process, indicating its role in advanced polymer synthesis (Abu-Surrah et al., 2011).